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Compound of Interest

Compound Name: 4-Butylbenzenesulfonic acid

Cat. No.: B8739133

An In-depth Technical Guide to the Physicochemical Characteristics of 4-
Butylbenzenesulfonic Acid

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and key applications of 4-butylbenzenesulfonic acid, tailored for researchers,
scientists, and drug development professionals.

Physicochemical Properties

4-Butylbenzenesulfonic acid is an organic compound classified as an arenesulfonic acid.[1] It
is characterized by a butyl group attached to a benzene ring, which also carries a sulfonic acid
functional group.[2] The presence of the strongly acidic sulfonic acid group and the
hydrophobic butyl substituent gives the molecule amphiphilic properties, influencing its
solubility and reactivity.[1][3] It typically appears as a white to light-yellow solid at room
temperature and is soluble in polar solvents such as water and alcohols.[2][4]

Quantitative Physicochemical Data

The key physicochemical properties of 4-butylbenzenesulfonic acid are summarized in the
table below.
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Property Value Source
Molecular Formula C10H1403S [21[4]115]1[6][7]
Molecular Weight 214.28 g/mol [L][4][5]16][7]
Appearance White to light yellow solid [21[31[4]
pKa (Predicted) -1.8 (Strongest Acidic) [11[4118]
Not available for the free acid.
The sodium salt with one
Melting Point molecule of water of
crystallization melts at 240°C.
[11[]
Boiling Point Not available [4]
N Soluble in polar solvents like
Solubility

water and alcohols.[1][2][3][4]

logP (XLogP3)

2.6

[6]

Experimental Protocols
Synthesis of 4-Butylbenzenesulfonic Acid

The most common method for synthesizing 4-butylbenzenesulfonic acid is through the

electrophilic aromatic sulfonation of butylbenzene.[10][11]

Materials:

Sodium chloride (30 g)[1][4]

Water[4]

tert-Butylbenzene (40 g)[1][4]

Fuming sulfuric acid (15% SOs) (45 mL)[1][4]

Sodium bicarbonate (15 g)[4][9]
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Ether[1][9]
Round-bottomed flask[4]
Stirring apparatus[4]

Ice bath[4]

Procedure:

In a round-bottomed flask equipped with a stirrer, place 40 grams of tert-butylbenzene.[1]

While maintaining the temperature below 25°C using an ice bath and with frequent shaking,
slowly add 45 ml of fuming sulfuric acid over 20 minutes.[1][9]

After the addition is complete, slowly heat the mixture to 80°C with constant stirring until the
tert-butylbenzene layer is fully dissolved.[4][9]

Pour the reaction mixture into 300 ml of water.[9]
Partially neutralize the solution by carefully adding 15 grams of sodium bicarbonate.[4][9]
Filter the solution to remove any solid impurities.[4][9]

To precipitate the sodium salt of 4-tert-butylbenzenesulfonic acid, add 30 g of sodium
chloride and heat until all solids dissolve.[1][9]

Cool the solution in an ice bath to crystallize the sodium salt.[1][4]

Collect the crystals by filtration and wash them with a saturated solution of sodium chloride.

[1][4]

To obtain the free acid, an aqueous solution of the sodium salt is neutralized with a
stoichiometric amount of a strong acid, and the 4-butylbenzenesulfonic acid is then
extracted with ether.[1][9]

The ether is evaporated to yield the final product.[1][9]
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Synthesis of 4-Butylbenzenesulfonic Acid

tert-Butylbenzene Fuming Sulfuric Acid
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Acidification & Extraction

4-Butylbenzenesulfonic Acid
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Caption: Workflow for the synthesis of 4-butylbenzenesulfonic acid.
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Analytical Characterization
A combination of spectroscopic techniques is essential for the unambiguous identification and
characterization of 4-butylbenzenesulfonic acid.[4][11]

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum is expected to show two doublets in the aromatic
region, characteristic of a 1,4-disubstituted benzene ring, and a singlet in the aliphatic
region for the tert-butyl group.[4]

o 183C NMR: The carbon-13 NMR spectrum would provide signals for the quaternary carbon
of the tert-butyl group, the methyl carbons, and the four distinct aromatic carbons.[4]

e Infrared (IR) Spectroscopy: The FT-IR spectrum would display characteristic absorption
bands for the S=0O and O-H stretches of the sulfonic acid group, as well as C-H and C=C
vibrations of the substituted benzene ring.[11]

e Mass Spectrometry: The molecular ion peak (M+) would be observed at m/z 214.[4] The
fragmentation pattern often involves the loss of SO-2.[4]

Applications and Logical Relationships
Catalysis in Organic Synthesis

Due to its strong acidity, 4-butylbenzenesulfonic acid is an effective catalyst in various
organic transformations, including Friedel-Crafts alkylations and acylations.[1][4]
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Role in Friedel-Crafts Alkylation

4-Butylbenzenesulfonic

Aromatic Compound Alkylating Agent

vl

— ¥ Alkylated Product

Acid
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Caption: Catalytic role in Friedel-Crafts alkylation.

Pharmacological Interest

From a pharmacological perspective, 4-butylbenzenesulfonic acid has been identified as an
inhibitor of prothrombin in humans, although it is not an approved drug.[1]

Pharmacological Interaction

4-Butylbenzenesulfonic
Acid

Prothrombin

Click to download full resolution via product page

Caption: Inhibition of prothrombin.

Safety and Handling
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As a strong acid, 4-butylbenzenesulfonic acid is expected to be corrosive and can cause
irritation to the skin and eyes.[2][4] Ingestion may lead to gastrointestinal irritation.[4] It is
recommended to handle this compound in a well-ventilated area or a fume hood, using
appropriate personal protective equipment such as gloves, safety glasses, and a lab coat.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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